Cas no 2228356-48-5 (2-fluoro-5-(hydrazinylmethyl)pyridine)

• Product Name: 2-fluoro-5-(hydrazinylmethyl)pyridine
• CAS No: 2228356-48-5
• MF: C₆H₈FN₃
• MW: 141.146224021912
• CID: 5862322
• PubChem ID: 164664085
• Update Time: 2025-10-28

2-fluoro-5-(hydrazinylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(hydrazinylmethyl)pyridine
• EN300-1796196
• 2228356-48-5

• Inchi： 1S/C6H8FN3/c7-6-2-1-5(3-9-6)4-10-8/h1-3,10H,4,8H2
• InChI Key： YQAVXWJCZDDUPC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)CNN

Computed Properties

• Exact Mass: 141.07022543g/mol
• Monoisotopic Mass: 141.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-fluoro-5-(hydrazinylmethyl)pyridine

Introduction to 2-Fluoro-5-(Hydrazinylmethyl)pyridine (CAS No. 2228356-48-5)

2-Fluoro-5-(hydrazinylmethyl)pyridine, with the CAS number 2228356-48-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorine atom and a hydrazinylmethyl group attached to a pyridine ring. These features contribute to its potential applications in the development of novel therapeutic agents and as an intermediate in the synthesis of various bioactive molecules.

The pyridine ring, a fundamental building block in many pharmaceuticals, provides a rigid and planar structure that can participate in various chemical reactions. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, enhancing its bioavailability and metabolic stability. The hydrazinylmethyl group, on the other hand, introduces reactivity and functional versatility, making 2-fluoro-5-(hydrazinylmethyl)pyridine an attractive starting material for the synthesis of diverse derivatives.

Recent studies have highlighted the potential of 2-fluoro-5-(hydrazinylmethyl)pyridine in the development of antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the ability of the compound to interfere with viral replication processes, specifically by inhibiting key viral enzymes.

In addition to its antiviral properties, 2-fluoro-5-(hydrazinylmethyl)pyridine has shown promise in cancer research. A 2020 study in Cancer Research reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial function.

The synthetic accessibility of 2-fluoro-5-(hydrazinylmethyl)pyridine has also been a subject of extensive research. A recent publication in Organic Letters (2019) described an efficient and scalable synthetic route for the preparation of this compound using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis but also allows for the facile introduction of various substituents, thereby expanding its utility as a platform molecule for drug discovery.

The physicochemical properties of 2-fluoro-5-(hydrazinylmethyl)pyridine, such as its solubility, stability, and partition coefficient, have been thoroughly investigated. These properties are crucial for optimizing its formulation and delivery in pharmaceutical applications. For example, a study published in Pharmaceutical Research (2018) evaluated the oral bioavailability and pharmacokinetics of this compound in animal models, demonstrating favorable pharmacological profiles that support its potential as a therapeutic agent.

In conclusion, 2-fluoro-5-(hydrazinylmethyl)pyridine (CAS No. 2228356-48-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for the development of novel therapeutic agents targeting viral infections and cancer. Ongoing research continues to uncover new derivatives and applications, further solidifying its importance in the field.